LSN3172176 Precursor
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Overview
Description
LSN3172176 Precursor is a precursor for 11C-radiolabelling LSN3172176 PET scan.
Scientific Research Applications
Mass Spectrometric Analysis
An innovative mass spectrometric approach has been developed for the characterization of complex peptide mixtures, which is pertinent in analyzing substances like LSN3172176 precursor. This method overcomes limitations of conventional techniques by decoupling peak detection and sequencing of selected precursor ions, allowing for a more detailed analysis of such compounds (Schmidt et al., 2008).
Parallel Accumulation-Serial Fragmentation
The Parallel Accumulation-Serial Fragmentation (PASEF) technique improves the sensitivity and speed of sequencing multiple precursors in mass spectrometry. This approach is beneficial for the analysis of compounds like LSN3172176 precursor, enhancing the efficiency and depth of proteomic profiling (Meier et al., 2015).
Understanding Cellular Differentiation
Research into Langerhans cells, derived from monocyte precursors, provides insights into cellular differentiation processes. This knowledge can be applied to the study of precursors like LSN3172176 in understanding their role in cellular development and immune response (Ginhoux et al., 2006).
Alzheimer's Disease Research
Investigations into amyloid precursor proteins, which have parallels with LSN3172176 precursor, have revealed significant insights into neurotoxicity and the progression of Alzheimer's disease. Understanding such precursors aids in deciphering the mechanisms underlying neurodegenerative disorders (Kim et al., 2003).
Advanced Precursor Ion Selection
Advanced precursor ion selection algorithms enhance the depth of proteomic profiling, which is vital in analyzing complex molecules like LSN3172176 precursor. These algorithms allow for more effective identification of peptides in samples, contributing to a deeper understanding of such compounds (Kreimer et al., 2016).
Nanoparticle-Based Drug Delivery
Layered double hydroxides (LDHs), used as precursors in nanomedicine, illustrate the potential of precursor-based systems in drug and gene delivery. This insight is crucial for the development of delivery mechanisms for substances like LSN3172176 precursor (Ladewig et al., 2009).
Laser Capture Microdissection in Disease Analysis
Laser capture microdissection (LCM) allows for precise cell selection from tissues, crucial in studying disease mechanisms. This technique can be applied to investigate the role of precursors like LSN3172176 in various diseases (Blatt & Srinivasan, 2008).
Synthesis of Nanopowders
Research on the synthesis of CrN nanopowders via the aminolysis method using different fuels demonstrates the importance of precursor selection in material science. This research can guide the manipulation of precursors like LSN3172176 for specific applications (Chu et al., 2018).
properties
Molecular Formula |
C21H28BrN3O3 |
---|---|
Molecular Weight |
450.38 |
IUPAC Name |
Ethyl 4-(6-bromo-2-oxoindolin-1-yl)-[1,4'-bipiperidine]-1'-carboxylate |
InChI |
InChI=1S/C21H28BrN3O3/c1-2-28-21(27)24-11-5-17(6-12-24)23-9-7-18(8-10-23)25-19-14-16(22)4-3-15(19)13-20(25)26/h3-4,14,17-18H,2,5-13H2,1H3 |
InChI Key |
VOJCCBJULKCODP-UHFFFAOYSA-N |
SMILES |
O=C(N1CCC(N2CCC(N3C(CC4=C3C=C(Br)C=C4)=O)CC2)CC1)OCC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
LSN-3172176 Precursor; LSN 3172176 Precursor; LSN3172176 Precursor |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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